Cas no 2229207-85-4 (2-chloro-6-methyl-3-1-(piperidin-4-yl)ethylpyridine)

• Product Name: 2-chloro-6-methyl-3-1-(piperidin-4-yl)ethylpyridine
• CAS No: 2229207-85-4
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 6109736
• PubChem ID: 165688528
• Update Time: 2025-09-26

2-chloro-6-methyl-3-1-(piperidin-4-yl)ethylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methyl-3-1-(piperidin-4-yl)ethylpyridine
• 2-chloro-6-methyl-3-[1-(piperidin-4-yl)ethyl]pyridine
• 2229207-85-4
• EN300-1980492

• Inchi： 1S/C13H19ClN2/c1-9-3-4-12(13(14)16-9)10(2)11-5-7-15-8-6-11/h3-4,10-11,15H,5-8H2,1-2H3
• InChI Key： MUTPSZVEPIWPDX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 238.1236763g/mol
• Monoisotopic Mass: 238.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-chloro-6-methyl-3-1-(piperidin-4-yl)ethylpyridine

Introduction to 2-chloro-6-methyl-3-1-(piperidin-4-yl)ethylpyridine (CAS No. 2229207-85-4)

2-chloro-6-methyl-3-1-(piperidin-4-yl)ethylpyridine, identified by the CAS number 2229207-85-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the benzene-like ring structure. The presence of various substituents, including a chloro group, a methyl group, and an ethyl chain linked to piperidine, imparts unique chemical properties that make it a promising candidate for further exploration in medicinal chemistry.

The structural configuration of 2-chloro-6-methyl-3-1-(piperidin-4-yl)ethylpyridine is meticulously designed to enhance its pharmacological potential. The chloro substituent at the 2-position of the pyridine ring typically increases lipophilicity and electronic properties, which can influence binding affinity to biological targets. Meanwhile, the methyl group at the 6-position serves as a steric and electronic modulator, potentially affecting metabolic stability and receptor interactions. The ethyl chain extending from the 3-position into piperidine introduces additional conformational flexibility and can modulate solubility and bioavailability.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Recent advancements in drug discovery have highlighted the importance of targeting specific biological pathways with high precision. The piperidine moiety, in particular, is well-documented for its role in enhancing binding interactions with enzymes and receptors, making it a valuable scaffold for medicinal chemists. The ethyl chain connected to piperidine further extends these interactions, providing multiple sites for functionalization and optimization.

Current research in this domain has demonstrated that derivatives of pyridine with similar structural motifs exhibit promising activities against various diseases, including neurological disorders and cancer. For instance, studies have shown that certain pyridine-based compounds can modulate neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease. The unique combination of substituents in 2-chloro-6-methyl-3-1-(piperidin-4-yl)ethylpyridine suggests that it may possess similar capabilities, although further investigation is required to fully elucidate its pharmacological profile.

The synthesis of 2-chloro-6-methyl-3-1-(piperidin-4-yl)ethylpyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include nucleophilic substitution reactions to introduce the chloro and methyl groups, followed by functionalization of the pyridine ring with the piperidine side chain. Advanced techniques such as catalytic hydrogenation and protecting group strategies may be employed to achieve optimal results.

In terms of pharmacokinetic properties, 2-chloro-6-methyl-3-1-(piperidin-4-yl)ethylpyridine exhibits characteristics that are favorable for drug development. The presence of lipophilic groups enhances membrane permeability, facilitating cellular uptake, while polar functional groups improve water solubility. These attributes are critical for achieving both efficacy and bioavailability in therapeutic applications. Additionally, computational modeling techniques have been increasingly utilized to predict metabolic pathways and potential drug-drug interactions, providing valuable insights into optimizing dosing regimens.

The compound's potential applications extend beyond traditional small-molecule drugs. Emerging research suggests that 2-chloro-6-methyl-3-1-(piperidin-4-yl)ethylpyridine could serve as a key intermediate in the synthesis of more complex molecules or conjugates designed for targeted therapy. For example, its structural framework could be modified to include linkers or tags that enhance delivery systems such as nanoparticles or antibody-drug conjugates (ADCs). Such innovations are at the forefront of modern drug development strategies aimed at improving treatment outcomes.

Ethical considerations are paramount when advancing new chemical entities into clinical use. Rigorous toxicological studies must be conducted to assess safety profiles before human trials can commence. These studies often involve evaluating acute toxicity, chronic exposure effects, and potential long-term health impacts. Collaborative efforts between synthetic chemists, pharmacologists, and toxicologists ensure that compounds like 2-chloro-6-methyl-3-1-(piperidin-4-ylyl)ethylpyridine are developed responsibly.

The role of computational chemistry cannot be overstated in modern drug discovery workflows. Molecular docking simulations have become indispensable tools for predicting binding affinities between candidate compounds like 2-chloro-6-methyl-pyridine derivatives (CAS No. 2229207_85_4) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) and biological targets such as enzymes or receptors. These simulations provide critical data points that guide experimental design and help prioritize compounds for further testing.

The future direction of research on 2-chloro_6_methyl_3_1_(pip eridine_4_yl)_ ethyl_py rid ine will likely involve interdisciplinary collaborations combining experimental chemistry with advanced computational methods. By integrating these approaches early in the discovery process, researchers can accelerate development timelines while minimizing costs associated with trial-and-error experimentation.